Cas no 1257853-70-5 ((R)-N-Boc-2-(2-Oxoethyl)morpholine)

• Product Name: (R)-N-Boc-2-(2-Oxoethyl)morpholine
• CAS No: 1257853-70-5
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• MDL: MFCD17010133
• CID: 821538
• PubChem ID: 44182318
• Update Time: 2025-05-23

(R)-N-Boc-2-(2-Oxoethyl)morpholine Chemical and Physical Properties

Names and Identifiers

• (R)-N-Boc-2-(2-Oxoethyl)morpholine
• (2R)-2-(2-Oxoethyl)-4-morpholinecarboxylic acid tert-butyl ester
• (R)-N-Boc-2-(2-Oxo-ethyl)-morpholine
• tert-butyl (2R)-2-(2-oxoethyl)morpholine-4-carboxylate
• DTXSID70657767
• DB-023176
• AKOS016003833
• 4-Morpholinecarboxylic acid, 2-(2-oxoethyl)-, 1,1-dimethylethyl ester, (2R)-
• tert-butyl (R)-2-(2-oxoethyl)morpholine-4-carboxylate
• 1257853-70-5

• MDL： MFCD17010133
• Inchi： 1S/C11H19NO4/c1-11(2,3)16-10(14)12-5-7-15-9(8-12)4-6-13/h6,9H,4-5,7-8H2,1-3H3/t9-/m1/s1
• InChI Key： XEPDBSLMMIBFBX-SECBINFHSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C[C@H]1CC=O

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.088
• Boiling Point: 330 ºC
• Flash Point: 153 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on (R)-N-Boc-2-(2-Oxoethyl)morpholine

Professional Introduction of (R)-N-Boc-2-(2-Oxoethyl)morpholine (CAS No. 1257853-70-5)

The compound (R)-N-Boc-2-(2-Oxoethyl)morpholine (CAS No. 1257853-70-5) is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of morpholine derivatives, which have been extensively studied for their diverse applications in drug discovery and chemical synthesis. The morpholine ring serves as a versatile scaffold, enabling the attachment of various functional groups to explore its potential in medicinal chemistry.

Recent advancements in synthetic methodologies have allowed researchers to efficiently synthesize (R)-N-Boc-2-(2-Oxoethyl)morpholine with high enantiomeric purity. The Boc protecting group (tert-butoxycarbonyl) is widely used in peptide synthesis and organic transformations due to its stability under basic conditions and ease of removal under acidic conditions. The presence of the oxoethyl group introduces additional functionality, making this compound a valuable intermediate in the construction of bioactive molecules.

One of the most promising applications of (R)-N-Boc-2-(2-Oxoethyl)morpholine lies in its potential as a chiral building block for asymmetric synthesis. The chiral center at the morpholine ring provides an excellent platform for constructing complex molecular architectures with defined stereochemistry. Recent studies have demonstrated its utility in the synthesis of enantiopure alkaloids and other natural product mimics, highlighting its importance in modern drug design.

In terms of biological activity, (R)-N-Boc-2-(2-Oxoethyl)morpholine has shown potential as a lead compound in anti-inflammatory and neuroprotective drug development. Researchers have explored its ability to modulate key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Preliminary results suggest that this compound exhibits selective inhibitory activity, making it a promising candidate for further preclinical studies.

The synthesis of (R)-N-Boc-2-(2-Oxoethyl)morpholine typically involves a multi-step process, including nucleophilic substitution, oxidation, and protection/deprotection steps. The use of stereoselective reactions ensures the formation of the desired enantiomer, which is critical for maintaining the compound's biological activity. Recent optimizations in reaction conditions have significantly improved the overall yield and purity of this compound, making it more accessible for large-scale applications.

From an analytical standpoint, (R)-N-Boc-2-(2-Oxoethyl)morpholine can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into its molecular structure, stereochemistry, and physical properties. For instance, NMR spectroscopy has been instrumental in confirming the configuration of the chiral center and verifying the integrity of the Boc protecting group.

In conclusion, (R)-N-Boc-2-(2-Oxoethyl)morpholine (CAS No. 1257853-70-5) is a versatile and valuable compound with significant potential in pharmaceutical research and organic synthesis. Its unique combination of structural features, including the morpholine ring, Boc protecting group, and oxoethyl substituent, makes it an ideal candidate for exploring novel therapeutic agents. As research continues to uncover its full potential, this compound will undoubtedly play a pivotal role in advancing drug discovery and development.